Cas no 23706-07-2 (2-Imidazolidinone,1-(hydroxymethyl)-4,5-dimethoxy-)

• Product name: 2-Imidazolidinone,1-(hydroxymethyl)-4,5-dimethoxy-
• CAS No: 23706-07-2
• MF: C₆H₁₂N₂O₄
• MW: 176.17048
• CID: 291265
• PubChem ID: 90968

2-Imidazolidinone,1-(hydroxymethyl)-4,5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Imidazolidinone,1-(hydroxymethyl)-4,5-dimethoxy-
• 1-(Hydroxymethyl)-4,5-dimethoxyimidazolidin-2-one
• 1-(Hydroxymethyl)-4,5-dimethoxy-4,5-dihydro-1H-imidazol-2-ol
• NS00050780
• DTXSID80946513
• 23706-07-2
• EINECS 245-836-9

• Inchi： InChI=1S/C6H12N2O4/c1-11-4-5(12-2)8(3-9)6(10)7-4/h4-5,9H,3H2,1-2H3,(H,7,10)
• InChI Key： RLCNRJIGKFHYRP-UHFFFAOYSA-N
• SMILES： OCN1C(OC)C(OC)NC1=O

Computed Properties

• Exact Mass: 176.07976
• Monoisotopic Mass: 176.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.7
• Topological Polar Surface Area: 71Ų

Experimental Properties

• PSA: 71.03